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Compound of Interest

Compound Name:
(D-Phe6,Leu-NHEt13,des-Met14)-

Bombesin (6-14)

Cat. No.: B055873 Get Quote

Proper Disposal of (D-Phe6,Leu-NHEt13,des-Met14)-
Bombesin (6-14)
Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of laboratory chemicals is crucial for ensuring personnel safety and

environmental protection. This document provides detailed, step-by-step guidance for the

disposal of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14), a bombesin receptor

antagonist used in cancer research.

Substance Identification and Safety Data
According to the Safety Data Sheet (SDS) for (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin
(6-14) trifluoroacetate salt, the substance is not classified as hazardous under Regulation (EC)

No 1272/2008[1]. However, as a standard practice for all laboratory chemicals, appropriate

safety measures should be followed during handling and disposal.
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Characteristic Information Source

Product Name

(D-Phe⁶,Leu-NHEt¹³,des-

Met¹⁴)-Bombesin (6-14)

trifluoroacetate salt

[1]

CAS Number 124199-90-2 [1]

Form Powder [1]

Color White [1]

Hazard Classification
Not classified as hazardous

(Void)
[1]

Environmental Precautions No special measures required [1]

Experimental Protocols: Disposal Procedures
While the substance itself is not classified as hazardous, the following procedures are

recommended to ensure best laboratory practices and to account for any potential

contamination or mixtures with other reagents.

Step 1: Decontamination of Contaminated Materials
All materials that have come into contact with (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-
14), such as pipette tips, gloves, and empty vials, should be considered chemically

contaminated waste[2].

Procedure:

Collect all contaminated disposable materials in a designated, clearly labeled waste

container for chemical waste.

This container should be separate from regular trash and biohazardous waste.

Step 2: Disposal of Unused Solid (Powder) Compound
For the disposal of the pure, unused peptide in its solid form:
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Procedure:

Carefully collect the solid material, avoiding the creation of dust[1].

Place the solid waste into a sealed and clearly labeled container designated for non-

hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on the disposal of non-hazardous chemical waste[2]. In many cases, this can

be handled by a certified waste disposal company[2].

Step 3: Disposal of Solutions Containing the Compound
Disposal of liquid preparations of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) will

depend on the solvent used.

Aqueous Solutions (without other hazardous chemicals):

While the peptide itself is not classified as hazardous, it is not recommended to pour

chemical solutions down the drain without consulting institutional guidelines[3].

Collect the aqueous waste in a designated container for non-hazardous aqueous chemical

waste.

Label the container clearly with its contents.

Arrange for disposal through your institution's chemical waste program.

Solutions with Organic Solvents (e.g., DMSO, acetonitrile):

Do not pour down the drain[3].

Collect all liquid waste containing the peptide and organic solvents in a designated

container for hazardous liquid waste.

Ensure the waste container is properly labeled with all chemical components.

Follow your institution's procedures for the disposal of hazardous chemical waste.
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Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (D-
Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) waste.
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Caption: Disposal workflow for (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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